Cas no 612511-93-0 (3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide)

3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide structure
612511-93-0 structure
Product Name:3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide
CAS No:612511-93-0
MF:C11H13N5O
MW:231.253821134567
CID:487111
PubChem ID:11128142
Update Time:2025-04-19

3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide
    • 4-amino-6,7-dimethylcinnoline-3-carbohydrazide
    • 612511-93-0
    • DTXSID80456243
    • Inchi: 1S/C11H13N5O/c1-5-3-7-8(4-6(5)2)15-16-10(9(7)12)11(17)14-13/h3-4H,13H2,1-2H3,(H2,12,15)(H,14,17)
    • InChI Key: QZVVPAJJZKPDOE-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C2C=C(C)C(C)=CC=2N=N1)N)NN

Computed Properties

  • Exact Mass: 231.11219
  • Monoisotopic Mass: 231.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 106.92
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